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Introduction
Endothall is a versatile herbicide used in both aquatic and terrestrial environments for the

control of a broad spectrum of weeds. Its efficacy is dependent on the specific formulation,

application technique, and environmental conditions. This document provides detailed

application notes and protocols for various Endothall formulations to guide researchers and

scientists in its effective and safe use. Endothall's primary mode of action is the inhibition of

protein phosphatase 1 (PP1) and 2A (PP2A), which disrupts several cellular processes,

including protein and lipid biosynthesis, leading to cell membrane damage and ultimately, plant

death.[1][2][3]

Endothall Formulations and General Characteristics
Endothall is available in two main salt formulations, each with distinct properties and uses:

Dipotassium Salt of Endothall: This formulation is widely used in aquatic environments for

the control of submerged aquatic vegetation.[4][5] It is available in both liquid and granular

forms. Trade names for products containing the dipotassium salt of endothall include

Aquathol® K and Aquathol® Super K.[6]
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Mono(N,N-dimethylalkylamine) Salt of Endothall (Amine Salt): This formulation is also used

for aquatic weed control and is particularly effective against certain algae.[3][4] It is generally

more toxic to fish than the dipotassium salt formulation.[4] A common trade name for this

formulation is Hydrothol®.

Both formulations are also used in terrestrial applications as a desiccant for crops like potatoes

and as a defoliant for cotton.[7][8]

The choice between liquid and granular formulations often depends on the application site and

target species. Liquid formulations are suitable for large-area applications, while granular

formulations are better for spot treatments or use in areas with water movement.[9]

Quantitative Data Summary
The following tables summarize key quantitative data for the application of different Endothall
formulations.

Table 1: Aquatic Application Rates for Endothall Formulations
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Formulation Target Species
Application Rate
(ppm)

Water Use
Restrictions

Dipotassium Salt

(Liquid & Granular)

Submerged Weeds

(e.g., Hydrilla, Milfoil)
0.5 - 5.0[10]

Drinking Water: Do

not use if

concentration exceeds

0.1 ppm.[10] Maintain

a 600-foot setback

from potable water

intakes. Irrigation: 7-

day restriction.[11]

Livestock Watering:

14-day restriction.

Swimming: 24-hour

restriction.[10]

Mono(N,N-

dimethylalkylamine)

Salt (Liquid &

Granular)

Submerged Weeds &

Algae
0.05 - 3.0[12]

Drinking Water: Do

not use if

concentration exceeds

0.1 ppm. Maintain a

600-foot setback from

potable water intakes.

Animal Consumption:

Varies by

concentration (e.g., 7

days at 0.3 ppm, 14

days at 3.0 ppm). Fish

Toxicity: Highly toxic

to fish at

concentrations

exceeding 0.3 ppm.[3]

Table 2: Terrestrial Application Rates for Endothall Formulations
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Application Formulation
Application
Rate

Spray Volume
Pre-Harvest
Interval (PHI)

Potato Vine

Desiccation
Liquid Endothall

17-22 L/ha (light

vines)[1]
500-800 L/ha[1] 10-14 days[1]

11 L/ha (double

spray for heavy

vines)[1]

Cotton

Defoliation

Liquid Endothall

(e.g.,

Accelerate®)

Tank mixed with

other defoliants

(e.g., 1.5

pints/acre with

Def)[8]

Minimum 5 gal/A

(aerial), 10-20

gal/A (ground)

[13]

7 days[8]

Table 3: Environmental Fate of Endothall

Parameter Value Conditions

Aquatic Half-life 4 - 10 days[14]
Varies with temperature and

microbial activity.[14]

Complete Degradation 30 - 60 days[4][14]

Microbial action breaks it down

into carbon, hydrogen, and

oxygen.[14]

Bioaccumulation Low potential[4][14]

Does not significantly

bioaccumulate in aquatic

organisms.[4]

Experimental Protocols
Protocol 1: Determination of Endothall Concentration in
Water Samples (Adapted from EPA Method 548.1 and IC-
MS/MS Methods)
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This protocol outlines the steps for quantifying Endothall concentrations in water, a critical step

for monitoring efficacy and ensuring compliance with water use restrictions.

1. Sample Collection and Preservation:

Collect grab samples in glass containers.[2]
If the water contains chlorine, dechlorinate by adding 80 mg of sodium thiosulfate per liter of
sample before collection.[2]
For biologically active samples, acidify to a pH of 1.5-2 with a 1:1 solution of HCl:H₂O.[2]
Store samples at 4°C, protected from light and heat, until analysis.[2] The holding time is
typically 7 days for the sample and 14 days for extracts.[2]

2. Sample Preparation (Ion Chromatography-Tandem Mass Spectrometry - IC-MS/MS):

For samples with particulates, filtration is required prior to injection.[7]
For high-salt content water, dilute with deionized water (e.g., 1:10 v/v).[7]
Spike samples with an internal standard (e.g., isotope-labeled glutaric acid) to a known
concentration (e.g., 100 ppb).[7]

3. Instrumental Analysis (IC-MS/MS):

Inject the prepared sample directly into the IC-MS/MS system.
Achieve chromatographic separation using an appropriate ion chromatography column and
mobile phase gradient.[3]
Operate the mass spectrometer in selected reaction monitoring (SRM) or selected ion
monitoring (SIM) mode for sensitive and selective quantification of Endothall.[3][7]

4. Quality Control:

Analyze laboratory reagent blanks, laboratory fortified matrix samples, and quality control
check standards.[2]
Determine the Method Detection Limit (MDL) by analyzing at least seven replicate samples
of fortified reagent water.[2]

Protocol 2: Field Efficacy Trial for Aquatic Endothall
Formulations
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This protocol provides a framework for conducting field trials to evaluate the efficacy of

Endothall in controlling submerged aquatic vegetation.

1. Site Selection and Pre-Treatment Assessment:

Select a study site with a uniform and dense population of the target aquatic plant species.
Establish replicate treatment and control plots. The size of the plots will depend on the
specific objectives of the study.
Conduct a pre-treatment assessment to quantify the baseline abundance of the target plant.
This is typically done by collecting biomass samples using a standardized quadrat sampler
(e.g., 0.25 m²).[15]
Collect at least three to five random biomass samples per plot.[15]

2. Herbicide Application:

Apply the Endothall formulation at the desired rate to the treatment plots.
For liquid formulations, use a calibrated sprayer with weighted hoses to inject the herbicide
below the water surface.[11]
For granular formulations, use a granular spreader to ensure even distribution over the
treatment area.
Record all application parameters, including date, time, weather conditions, and water
temperature.

3. Post-Treatment Monitoring:

Collect water samples from the treatment plots at specified intervals (e.g., 1, 3, 7, 14, and 28
days post-application) to determine the concentration and dissipation rate of Endothall using
Protocol 1.
Conduct post-treatment biomass sampling at predetermined time points (e.g., 14, 28, and 56
days post-application) using the same methodology as the pre-treatment assessment.
Visually assess and record the percent control of the target vegetation in each plot at each
monitoring interval.

4. Data Analysis:

Dry the collected plant biomass to a constant weight and record the dry weight per unit area.
[15]
Calculate the percent reduction in biomass for each treatment compared to the control plots.
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Use appropriate statistical methods (e.g., ANOVA) to determine if there are significant
differences in plant biomass between the treatments and the control.

Protocol 3: Assessing the Impact of Endothall on Non-
Target Aquatic Organisms
This protocol provides a general framework for assessing the potential impact of Endothall on

non-target aquatic organisms, based on OECD and EPA guidelines.[6][14]

1. Test Organism Selection:

Select representative non-target aquatic organisms, including fish (e.g., bluegill, rainbow
trout), invertebrates (e.g., Daphnia magna), and aquatic plants (e.g., Lemna gibba).[6]

2. Acute Toxicity Testing (LC50/EC50 Determination):

Conduct static or flow-through bioassays in a controlled laboratory setting.
Expose the test organisms to a range of Endothall concentrations, including a control group.
The exposure duration is typically 96 hours for fish and 48 hours for invertebrates.
Monitor and record mortality (for fish and invertebrates) or growth inhibition (for plants) at
regular intervals.
Calculate the LC50 (the concentration that is lethal to 50% of the test population) or EC50
(the concentration that causes a 50% effect on growth or mobility) using appropriate
statistical methods.

3. Chronic Toxicity Testing:

For a more comprehensive assessment, conduct longer-term (chronic) toxicity tests to
evaluate the effects of lower concentrations of Endothall on survival, growth, and
reproduction.
The specific duration and endpoints of chronic tests will vary depending on the test organism
and regulatory guidelines.

4. Field Monitoring:

In conjunction with efficacy trials (Protocol 2), monitor the populations of non-target
organisms in the treatment and control plots.
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Collect samples of non-target organisms (e.g., using nets for fish and invertebrates) before
and after the Endothall application.
Identify and enumerate the collected organisms to assess any changes in population density
or community structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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